Cas no 2717631-54-2 ((1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride)

• Product Name: (1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride
• CAS No: 2717631-54-2
• MF: C₆H₁₂ClNO
• MW: 149.62
• MDL: MFCD28894227
• CID: 5088600
• Update Time: 2025-10-31

(1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride
• (1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride

• MDL： MFCD28894227
• Inchi： 1S/C6H11NO.ClH/c8-6-1-4-2-7-3-5(4)6;/h4-8H,1-3H2;1H/t4-,5+,6-;/m0./s1
• InChI Key： XMKPHELWJMSDHY-YAFCINRGSA-N
• SMILES： C1[C@@]2([H])[C@@H](O)C[C@@]2([H])CN1.Cl

Additional information on (1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride

Comprehensive Overview of (1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride (CAS No. 2717631-54-2)

The compound (1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride (CAS No. 2717631-54-2) is a structurally unique bicyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its aza-bicyclic framework and hydrochloride salt form make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of (1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride is its stereochemistry, which plays a critical role in its biological activity. The (1S,5R,6R) configuration ensures high selectivity and potency when interacting with target proteins. This specificity is crucial for minimizing off-target effects, a major concern in modern drug development. The compound's hydrochloride salt form also enhances its solubility, making it more suitable for formulation studies.

In recent years, the demand for chiral building blocks like (1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride has surged due to their utility in asymmetric synthesis. Pharmaceutical companies are increasingly focusing on green chemistry and sustainable synthesis methods, and this compound aligns well with these trends. Its rigid bicyclic structure offers stability and predictability in reactions, reducing waste and improving yield—a priority for environmentally conscious researchers.

The compound's potential extends beyond traditional small-molecule drugs. With the rise of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies, (1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride could serve as a versatile linker or scaffold. Its ability to maintain structural integrity under physiological conditions makes it an attractive candidate for such innovative therapeutic modalities.

Another area of interest is the compound's role in neuroscience research. Given the growing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, there is a pressing need for novel CNS-penetrant molecules. The aza-bicyclo[3.2.0]heptane core of this compound exhibits favorable blood-brain barrier permeability, a property highly sought after in CNS drug development.

From a synthetic chemistry perspective, (1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride offers opportunities for diversity-oriented synthesis. Its functional groups can be readily modified to create libraries of derivatives, enabling high-throughput screening for new biological activities. This approach aligns with the current trend of fragment-based drug design, where small, well-characterized fragments are used to build larger, more complex molecules.

Quality control and analytical characterization are critical for ensuring the reproducibility of research involving this compound. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and stereochemical integrity. These methods are essential for meeting the stringent requirements of regulatory agencies in drug development.

In summary, (1S,5R,6R)-rel-3-Aza-bicyclo[3.2.0]heptan-6-ol hydrochloride (CAS No. 2717631-54-2) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features, combined with its potential in CNS therapeutics, targeted protein degradation, and sustainable synthesis, make it a valuable asset for scientists tackling some of the most challenging problems in modern medicine.